Cas no 876505-26-9 (1-(Pyrrolidin-3-yl)ethanone)

1-(Pyrrolidin-3-yl)ethanone structure
1-(Pyrrolidin-3-yl)ethanone structure
Product Name:1-(Pyrrolidin-3-yl)ethanone
CAS No:876505-26-9
MF:C6H11NO
MW:113.157641649246
MDL:MFCD11845471
CID:2131827
PubChem ID:19608940
Update Time:2025-07-31

1-(Pyrrolidin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

    • Pyrrolidin-3-yl-ethanone hydrochloride
    • 1-(Pyrrolidin-3-yl)ethanone
    • 1-(Pyrrolidin-3-yl)ethanone hydrochloride
    • Ethanone, 1-(3-pyrrolidinyl)-
    • 3-Acetyl-pyrrolidine
    • 1-(3-Pyrrolidinyl)ethanone
    • SB39279
    • 876505-26-9
    • EN300-795567
    • 1-pyrrolidin-3-ylethanone
    • Pyrrolidin-3-yl-ethanone
    • BS-29822
    • 1-(pyrrolidin-3-yl)ethan-1-one
    • SCHEMBL6590965
    • AKOS006375661
    • CS-0207520
    • MDL: MFCD11845471
    • Inchi: 1S/C6H11NO/c1-5(8)6-2-3-7-4-6/h6-7H,2-4H2,1H3
    • InChI Key: AIYWRXHLMWJMJO-UHFFFAOYSA-N
    • SMILES: O=C(C)C1CNCC1

Computed Properties

  • Exact Mass: 113.084063974g/mol
  • Monoisotopic Mass: 113.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 178.8±33.0 °C at 760 mmHg

1-(Pyrrolidin-3-yl)ethanone Security Information

1-(Pyrrolidin-3-yl)ethanone Pricemore >>

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